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Compound of Interest

Compound Name: Benzyl palmitate

Cat. No.: B1601800

An In-depth Technical Guide to Benzyl Palmitate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Benzyl palmitate (C23H3s032), the ester of benzyl alcohol and palmitic acid, is a lipophilic
compound with significant applications in the pharmaceutical and cosmetic industries. Its
chemical structure, characterized by a long alkyl chain and a benzyl group, imparts unique
physicochemical properties that are leveraged in various formulations. This technical guide
provides a comprehensive overview of the chemical structure, properties, synthesis, and
analysis of benzyl palmitate. It further delves into its applications in drug development,
particularly as a penetration enhancer in topical formulations and as a component of prodrug
strategies aimed at improving the bioavailability of therapeutic agents. Detailed experimental
protocols for its synthesis and analysis are provided to facilitate further research and
development.

Chemical and Physical Properties

Benzyl palmitate is a colorless to pale yellow solid or liquid at room temperature, with a faint,
pleasant odor. It is insoluble in water but soluble in organic solvents.[1]
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Property Value Reference
IUPAC Name benzyl hexadecanoate [2]
Palmitic acid, benzyl ester;
Synonyms Hexadecanoic acid, [2]
phenylmethyl ester
CAS Number 41755-60-6 [3]
Molecular Formula C23H3802 [2]
Molecular Weight 346.55 g/mol [3]
Melting Point 28 °C [1]
Boiling Point 338 °C at 760 mmHg [1]
Appearance Clear, low melting solid [1]
Solubility Insoluble in water [1]

Synthesis of Benzyl Palmitate

Benzyl palmitate is primarily synthesized through the esterification of palmitic acid with benzyl

alcohol. This can be achieved via chemical or enzymatic methods.

Fischer Esterification (Acid-Catalyzed)

Fischer esterification is a classic method for producing esters by refluxing a carboxylic acid and

an alcohol in the presence of a strong acid catalyst, such as sulfuric acid or p-toluenesulfonic

acid.[4] The reaction is reversible and driven to completion by removing the water formed, often

using a Dean-Stark apparatus, or by using an excess of one of the reactants.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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